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Compound of Interest

Compound Name: Fluacrypyrim

Cat. No.: B1663348

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluacrypyrim is a multifaceted synthetic compound recognized primarily for its applications in
agriculture as a fungicide and acaricide.[1] Its mechanism of action involves the inhibition of the
mitochondrial electron transport chain.[2][3] Recent research has also unveiled its potential in
therapeutic applications, notably as a STAT3 activation inhibitor with implications for cancer
therapy and as a protective agent for hematopoietic stem cells against radiation-induced
apoptosis.[4] This technical guide provides a comprehensive overview of Fluacrypyrim's core
molecular properties, biological activities, and the experimental protocols used to investigate its
mechanisms of action.

Core Molecular and Chemical Properties

Fluacrypyrim is an organofluorine compound belonging to the pyrimidine class.[5] Its chemical
structure and properties are summarized in the table below.
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Property Value Reference
Molecular Formula C20H21F3N20s [4]
Molecular Weight 426.4 g/mol [2]
CAS Number 229977-93-9 2]

methyl (E)-2-(2-(((2-
isopropoxy-6-

IUPAC Name (trifluoromethyl)pyrimidin-4- [4]
yl)oxy)methyl)phenyl)-3-

methoxyacrylate

Ecotoxicological and Efficacy Data

Fluacrypyrim exhibits moderate to high toxicity to a range of non-target aquatic and terrestrial
organisms.[2][3] Its efficacy as an acaricide has been demonstrated in both laboratory and field
settings.[6]

Table 1: Ecotoxicological Data for Fluacrypyrim

. Toxicity
Organism ] . Value T
Species Endpoint Classificati Reference
Group (mglL)
on
] Cyprinus
Fish ) 96-hour LCso  0.195 Moderate [2]
carpio (Carp)
Aquatic Daphnia Data not ]
Acute ECso ) High [2]
Invertebrates  magna available
Data not
Earthworms - LCso ) Toxic [2]
available
Birds - - - Toxic [2]
Not
Honeybees - - - particularly [2]
toxic
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Table 2: Acaricidal Efficacy of Fluacrypyrim

Target Pest Efficacy Metric Result Reference
Tetranychus Larvicidal and Ovicidal o

] ] o Significant [6]
cinnabarinus Activity

. ) Effective with long-
Panonychus citri Field Control ) ] [6]
lasting persistence

Signaling Pathways and Mechanisms of Action

Fluacrypyrim exerts its biological effects through multiple mechanisms, primarily by inhibiting
mitochondrial respiration and modulating key cellular signaling pathways.

Mitochondrial Electron Transport Chain Inhibition

Fluacrypyrim targets Complex Il (cytochrome-bcl complex) of the mitochondrial electron
transport chain at the Quinone 'outer' (Qo) binding site.[2][3] This inhibition disrupts the flow of
electrons, leading to a collapse of the mitochondrial membrane potential and a halt in ATP
synthesis, ultimately causing cellular energy depletion and death in target organisms.
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Fluacrypyrim inhibits Complex Ill of the ETC.
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Caption: Fluacrypyrim inhibits Complex Il of the ETC.
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STAT3 Signaling Pathway Inhibition

Fluacrypyrim has been identified as a novel inhibitor of Signal Transducer and Activator of
Transcription 3 (STAT3) activation.[4] Constitutive activation of STAT3 is a hallmark of many
cancers, promoting cell proliferation, survival, and angiogenesis. By inhibiting STAT3,
Fluacrypyrim can induce cell cycle arrest and apoptosis in cancer cells with persistently active
STAT3.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1663348?utm_src=pdf-body
https://www.medkoo.com/products/61349
https://www.benchchem.com/product/b1663348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cytokine/Growth Factor Fluacrypyrim inhibits STAT3 activation.
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Caption: Fluacrypyrim inhibits STAT3 activation.

p53-PUMA Mediated Apoptosis Prevention
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In the context of radiation damage, Fluacrypyrim has been shown to protect hematopoietic
stem and progenitor cells by preventing apoptosis.[3] It achieves this by downregulating the
expression of key pro-apoptotic genes in the p53-PUMA signaling pathway, such as Puma,

Bax, and Noxa.
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Fluacrypyrim suppresses p53-PUMA pathway.
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Isolate Mitochondria Workflow for Mitochondrial Complex Ill Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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